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Cat. No.: B5628868

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CdnP-IN-1, also known as C82, is a selective inhibitor of the Mycobacterium tuberculosis (Mtb)

cyclic dinucleotide phosphodiesterase, CdnP.[1][2] This enzyme plays a crucial role in the

bacterium's ability to evade the host's innate immune system. By degrading cyclic dinucleotides

(CDNs), such as cyclic di-AMP (c-di-AMP) produced by the bacteria and 2'3'-cGAMP produced

by the host's cGAS enzyme, CdnP dampens the activation of the STING (Stimulator of

Interferon Genes) pathway, thereby suppressing the production of type I interferons and other

pro-inflammatory cytokines.[1][2][3] Inhibition of CdnP with CdnP-IN-1 is therefore a promising

strategy to enhance the host immune response against Mtb infection.

These application notes provide detailed protocols for the use of CdnP-IN-1 in a research

setting, including its biochemical characterization and its evaluation in cellular models.
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Table 1: Biochemical Activity of CdnP-IN-1
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Compound Target IC50 (µM)
Selectivity
Notes

Reference

CdnP-IN-1 (C82)

Mycobacterium

tuberculosis

CdnP

~18

Does not inhibit

other bacterial

CDN PDEs

(Yybt, RocR,

GBS-CdnP), a

viral CDN PDE

(poxin), or

mammalian

ENPP1.

Signaling Pathway
The following diagram illustrates the role of CdnP in the cGAS-STING signaling pathway and

the mechanism of action for CdnP-IN-1.

Figure 1: CdnP-IN-1 inhibits the degradation of cyclic dinucleotides by Mtb's CdnP, leading to
STING pathway activation.

Experimental Protocols
Preparation of CdnP-IN-1 Stock Solution
This protocol describes the preparation of a stock solution of CdnP-IN-1 for use in biochemical

and cellular assays.

Materials:

CdnP-IN-1 (C82) powder

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes

Procedure:
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Based on the desired stock concentration (e.g., 10 mM), calculate the required amount of

CdnP-IN-1 powder and DMSO. The molecular weight of CdnP-IN-1 (C17H17N3O3S) is

343.4 g/mol .

Aseptically weigh the calculated amount of CdnP-IN-1 powder and transfer it to a sterile

microcentrifuge tube.

Add the calculated volume of sterile DMSO to the tube.

Vortex the tube until the compound is completely dissolved. Gentle warming in a 37°C water

bath may be necessary.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C.

In Vitro CdnP Enzymatic Assay (Malachite Green Assay)
This protocol is designed to determine the inhibitory activity of CdnP-IN-1 against recombinant

Mtb CdnP enzyme by measuring the release of inorganic phosphate.

Experimental Workflow:
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Start

Prepare Reagents:
- CdnP enzyme

- c-di-AMP (substrate)
- CdnP-IN-1 dilutions

- Assay buffer
- Malachite green reagent

Add to 96-well plate:
1. CdnP-IN-1/DMSO control

2. CdnP enzyme

Pre-incubate (e.g., 15 min at RT)

Initiate reaction by adding
c-di-AMP substrate

Incubate (e.g., 30 min at 37°C)

Stop reaction and develop color
by adding Malachite Green reagent

Read absorbance at ~620 nm

Calculate % inhibition and determine IC50

End

 

Start

Seed HEK-Blue™ ISG cells
in a 96-well plate

Incubate overnight

Prepare Mtb suspension and
CdnP-IN-1 dilutions

Treat cells with CdnP-IN-1

Infect cells with Mtb

Incubate for 24 hours

Collect supernatant

Perform SEAP assay using
QUANTI-Blue™ solution

Read absorbance at 620-655 nm

Analyze data to determine
STING activation

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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